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Compound of Interest

Compound Name:
Methyl 4-bromothiophene-2-

carboxylate

Cat. No.: B1314318 Get Quote

An In-depth Technical Guide to Methyl 4-
bromothiophene-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Methyl 4-bromothiophene-2-carboxylate, a key intermediate in organic

synthesis. The information is curated for researchers, scientists, and professionals in drug

development, offering detailed data and experimental protocols.

Core Properties and Data
Methyl 4-bromothiophene-2-carboxylate, with the CAS number 62224-16-2, is a brominated

thiophene derivative.[1] Its molecular formula is C₆H₅BrO₂S, and it has a molecular weight of

221.07 g/mol .[2] The presence of a bromine atom on the thiophene ring makes it a versatile

building block for complex molecular synthesis, particularly in metal-catalyzed cross-coupling

reactions.[1]

The following tables summarize the key quantitative data for Methyl 4-bromothiophene-2-
carboxylate.
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Identifier Value Reference

CAS Number 62224-16-2 [2][3]

Molecular Formula C₆H₅BrO₂S [2]

Molecular Weight 221.07 g/mol [2]

Exact Mass 219.919357 Da [2]

InChI Key
HPZXLAIWCQLSAR-

UHFFFAOYSA-N
[4]

SMILES String COC(=O)c1cc(Br)cs1 [4]

Physical Property Value Reference

Appearance Colorless oil or solid [3][4]

Boiling Point 255 °C [2][3]

Density 1.662 - 1.7±0.1 g/cm³ [2][3]

Flash Point 108 °C [2][3]

Refractive Index 1.577 [2]

PSA 54.5 [2]

XLogP3 2.5 [2]

¹H-NMR spectroscopy is a key analytical technique for the characterization of Methyl 4-
bromothiophene-2-carboxylate.
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¹H-NMR

(300 MHz,

CDCl₃)

Chemical

Shift (δ)
Multiplicity

Coupling

Constant (J)
Integration Reference

Thiophene-H 7.69 ppm d 1.5 Hz 1H [3]

Thiophene-H 7.45 ppm d 1.5 Hz 1H [3]

Methyl-H 3.90 ppm s - 3H [3]

Experimental Protocols
Detailed methodologies for the synthesis of Methyl 4-bromothiophene-2-carboxylate are

crucial for its application in research and development.

Procedure 1: Using Thionyl Chloride

Reaction Setup: Dissolve 6.02 g (29.1 mmol) of 4-bromothiophene-2-carboxylic acid in 100

mL of anhydrous methanol under a nitrogen atmosphere and cool the solution to -20 °C.[3]

Reagent Addition: Slowly add 2.55 mL (34.9 mmol) of thionyl chloride dropwise, ensuring the

reaction temperature is maintained below -5 °C. The addition should take approximately 8-10

minutes.[3]

Reaction Progression: After the addition is complete, stir the reaction mixture at room

temperature for 1 hour, followed by refluxing for 8 hours.[3]

Work-up and Purification: Cool the mixture and concentrate it in vacuum. The resulting crude

product can be purified by silica gel column chromatography, eluting with dichloromethane.

[3]

Final Product: After vacuum concentration of the pure fractions, Methyl 4-bromothiophene-
2-carboxylate is obtained as a colorless oil (6.11 g, 95% yield).[3]

Procedure 2: Using Sulfuric Acid

Reaction Setup: Dissolve 5.0 g of 4-bromothiophene-2-carboxylic acid in 25 ml of methanol.

[2]
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Catalyst Addition: Add a few drops of concentrated sulfuric acid to the solution.[2]

Reaction Conditions: Stir the reaction medium at 65° C for 17 hours.[2]

Work-up: Concentrate the mixture under reduced pressure. Dissolve the resulting oily

residue in 200 ml of ethyl acetate.[2]

Purification: Wash the ethyl acetate solution with water (3 x 100 ml), dry it over sodium

sulphate, and concentrate to yield the final product.[2]

Chemical Reactivity and Applications
The strategic placement of the bromine atom and the methyl ester group provides distinct

reactive sites, allowing for selective functionalization.[1] The bromine atom serves as an

excellent leaving group in various metal-catalyzed cross-coupling reactions, such as Suzuki,

Sonogashira, and Stille couplings.[1] These reactions are fundamental for creating carbon-

carbon bonds and assembling more complex organic molecules.[1]

The following diagram illustrates a generalized workflow for the application of Methyl 4-
bromothiophene-2-carboxylate in cross-coupling reactions.

General Workflow for Cross-Coupling Reactions

Methyl 4-bromothiophene-2-carboxylate

Cross-Coupling Reaction
(e.g., Suzuki, Stille, Sonogashira)

Organometallic Reagent
(e.g., Boronic acid, Stannane, Alkyne)

Palladium Catalyst
+ Ligand + Base

Functionalized Thiophene Derivative

Further Synthetic Transformations
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Caption: Generalized workflow for cross-coupling reactions.

The following diagram illustrates the synthetic pathway from the starting material to the final

product as described in the experimental protocol.

Synthesis of Methyl 4-bromothiophene-2-carboxylate
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Methanol (Solvent)
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Caption: Synthesis of Methyl 4-bromothiophene-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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